Cas no 1427522-50-6 (1-(3-(2,2,2-Trifluoroethoxy)pyridin-4-yl)ethanone)

• Product Name: 1-(3-(2,2,2-Trifluoroethoxy)pyridin-4-yl)ethanone
• CAS No: 1427522-50-6
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4828308
• Update Time: 2025-07-14

1-(3-(2,2,2-Trifluoroethoxy)pyridin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-(2,2,2-Trifluoroethoxy)pyridin-4-yl)ethanone

• Inchi： 1S/C9H8F3NO2/c1-6(14)7-2-3-13-4-8(7)15-5-9(10,11)12/h2-4H,5H2,1H3
• InChI Key： HYVVTFPAJAYDOO-UHFFFAOYSA-N
• SMILES： FC(COC1C=NC=CC=1C(C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on 1-(3-(2,2,2-Trifluoroethoxy)pyridin-4-yl)ethanone

Professional Introduction to 1-(3-(2,2,2-Trifluoroethoxy)pyridin-4-yl)ethanone (CAS No. 1427522-50-6)

1-(3-(2,2,2-Trifluoroethoxy)pyridin-4-yl)ethanone, a compound with the chemical identifier CAS No. 1427522-50-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and its potential applications in the development of novel therapeutic agents. The molecular framework of this compound integrates a pyridine core with a trifluoroethoxy substituent, which imparts distinct physicochemical characteristics that make it particularly interesting for further investigation.

The pyridine moiety is a well-documented pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. Specifically, the 4-pyridyl group in this compound's structure is strategically positioned to facilitate optimal interactions with biological systems. The presence of the trifluoroethoxy group further enhances the compound's potential bioactivity by introducing fluorine atoms, which are known to modulate metabolic stability and binding affinity.

Recent research has highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, including increased metabolic stability and enhanced binding affinity to biological targets. In the case of 1-(3-(2,2,2-Trifluoroethoxy)pyridin-4-yl)ethanone, the trifluoroethoxy substituent is expected to contribute to these favorable properties, making it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for various therapeutic targets. The pyridine core and trifluoroethoxy group create a versatile scaffold that can be modified to target specific biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. The ability to fine-tune the structure of this compound to enhance its binding affinity and selectivity makes it an attractive candidate for drug discovery efforts.

The synthesis of 1-(3-(2,2,2-Trifluoroethoxy)pyridin-4-yl)ethanone involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoroethoxy group necessitates specialized synthetic methodologies, often involving fluorinating agents and protecting groups to ensure regioselectivity and high yield. Advances in synthetic chemistry have made it possible to produce complex molecules like this one with increasing efficiency and scalability, which is crucial for both academic research and industrial applications.

In addition to its potential as a drug lead, 1-(3-(2,2,2-Trifluoroethoxy)pyridin-4-yl)ethanone may also serve as a valuable intermediate in the synthesis of more complex pharmaceuticals. Its unique structural features make it a versatile building block that can be functionalized in various ways to create novel compounds with tailored bioactivities. This aspect is particularly relevant in modern drug discovery pipelines, where libraries of diverse compounds are screened for biological activity.

The pharmacological evaluation of 1-(3-(2,2,2-Trifluoroethoxy)pyridin-4-yl)ethanone has been the focus of several recent studies aimed at understanding its potential therapeutic applications. Initial in vitro assays have demonstrated promising results regarding its inhibitory activity against certain enzymes and receptors. These findings have prompted further investigation into its mechanism of action and potential side effects. Preclinical studies are underway to assess its safety profile and efficacy in animal models, which are critical steps before human clinical trials can be initiated.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 1-(3-(2,2,2-Trifluoroethoxy)pyridin-4-yl)ethanone. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets based on its three-dimensional structure. These predictions can guide synthetic efforts by identifying key structural features that contribute to bioactivity. The combination of experimental data with computational insights provides a powerful approach to optimizing drug candidates for clinical development.

The future prospects for 1-(3-(2,2,2-Trifluoroethoxy)pyridin-4-yl)ethanone are promising given its unique structural properties and potential therapeutic applications. As research continues to uncover new biological targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in the discovery and development of new medicines. The continued exploration of fluorinated pyridine derivatives is likely to yield additional insights into their bioactivity and utility in pharmaceutical applications.